Product packaging for Boron;nickel(Cat. No.:CAS No. 11099-25-5)

Boron;nickel

Cat. No.: B1172368
CAS No.: 11099-25-5
M. Wt: 69.51 g/mol
InChI Key: QDWJUBJKEHXSMT-UHFFFAOYSA-N
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Description

Significance of Boron-Nickel Systems in Modern Materials Engineering

The significance of boron-nickel systems in contemporary materials engineering stems from the profound impact that even small additions of boron can have on the microstructure and properties of nickel-based alloys and other metals. Boron is a potent alloying element that, when combined with nickel, offers a range of benefits that are critical for numerous advanced applications. samaterials.comresearchgate.net

The applications of boron-nickel alloys are diverse and cut across several key industries:

Superalloys: Ni-B master alloys are crucial in the manufacturing of superalloys used in high-temperature environments, such as in jet engines and gas turbines. samaterials.com The boron enhances the mechanical properties required for these demanding conditions. samaterials.commdpi.com In some nickel-based superalloys, boron additions can prolong stress rupture and creep life. researchgate.net

Steel Industry: In the production of steel, particularly high-strength, low-alloy (HSLA) steels, nickel-boron is added to improve mechanical characteristics like hardness and strength by increasing the steel's hardenability. samaterials.comazom.com

Coatings and Surface Treatments: Boron-nickel alloys are utilized to create coatings that provide superior wear resistance, hardness, and corrosion resistance. borates.today These coatings are valuable in the automotive and tooling industries. samaterials.com Electroless nickel-boron plating, for instance, offers a surface that is significantly more durable than traditional chrome finishes. borates.today

Brazing and Joining: Nickel-boron alloys serve as high-temperature brazing filler materials. azom.comottokemi.com The presence of boron improves the fluidity of the master alloy, which is beneficial for joining processes. azom.com

Electronics and Electrical Engineering: The excellent electrical conductivity and resistance to oxidation of Ni-B alloys make them suitable for use in various electronic components and connectors. samaterials.com

Aerospace: The aerospace sector employs Ni-B master alloys in the production of lightweight, high-strength components capable of withstanding extreme conditions, such as turbine blades and other structural parts. samaterials.com

The addition of boron to nickel-based alloys can also improve their casting properties and heat resistance. belmontmetals.com In some cast alloys, boron helps to form a fine, low-melting liquid during casting that promotes more uniform solidification. aeether.com

Historical Trajectories of Boron-Nickel Alloy Research and Development

The use of boron in metallurgy has historical roots, with one of its earliest applications being as a welding flux to remove impurities and metal oxide films. belmontmetals.com However, the systematic study and development of boron-nickel alloys are a more modern endeavor, driven by the demands of advanced engineering applications.

The foundational understanding of these alloys lies in their phase diagrams, which map the different phases that exist at various temperatures and compositions. Early work on the constitution of binary alloys laid the groundwork for understanding the Ni-B system. jst.go.jp Over the years, researchers have conducted detailed investigations using techniques like thermal analysis, microscopic observation, and X-ray diffraction to refine the nickel-boron phase diagram. jst.go.jptandfonline.com These studies confirmed the existence of several intermetallic compounds, such as Ni₃B and Ni₂B, and identified key eutectic reactions. jst.go.jp

A significant focus of research has been on the role of boron in nickel-based superalloys. Initially, boron was added in very small quantities (typically less than 0.1% by weight) to improve the mechanical properties, particularly the creep performance, of these high-temperature materials. mdpi.com Research demonstrated that boron tends to segregate to grain boundaries, increasing their strength and cohesion. mdpi.comresearchgate.net

More recent research has explored the effects of higher boron concentrations (>1.0 wt. %) for specific applications like the pre-sintered preform (PSP) technology used for repairing turbine blades. mdpi.com The development of advanced analytical techniques, such as atom probe tomography, has allowed for more precise investigations into the segregation behavior of boron at the nanoscale, revealing its presence at interfaces between different phases within the alloy's microstructure. mdpi.com

Academic Scope and Key Research Objectives in Boron-Nickel Metallurgy

The academic study of boron-nickel metallurgy is a dynamic field with several key research objectives aimed at optimizing alloy performance and expanding their application range.

A primary research focus is the elucidation of phase equilibria and transformations . Thermodynamic assessments and experimental investigations of the Ni-B phase diagram are ongoing to create a comprehensive and internally consistent set of thermodynamic data. tandfonline.com This fundamental knowledge is critical for controlling the microstructure and, consequently, the properties of the alloys during processing. tandfonline.com The binary Ni-B system is known to form several stable intermetallic phases, and understanding their formation and stability is crucial. tandfonline.com

Another major area of research is understanding the influence of boron on the microstructure and mechanical properties of nickel-based alloys. Studies investigate how varying boron content affects:

Grain Boundary Strengthening: A key objective is to understand the mechanisms by which boron segregation strengthens grain boundaries and improves properties like creep resistance and ductility at high temperatures. mdpi.comresearchgate.netmdpi.com

Precipitate Formation: Research focuses on the types, morphology, and distribution of borides and carbides that form within the alloy matrix. mdpi.commdpi.com For example, studies have identified M₅B₃ type borides in alloys with high boron content. mdpi.com The interaction between boron and other elements like carbon is also a subject of investigation. mdpi.com

Mechanical Behavior: Researchers conduct extensive mechanical testing, including tensile and stress rupture tests at various temperatures, to quantify the effect of boron additions on strength, ductility, and fracture behavior. mdpi.comresearchgate.net

Processing-microstructure-property relationships are another central theme. Research explores how different processing methods—such as casting, powder metallurgy, thermal spraying, and laser deposition—influence the resulting microstructure and performance of Ni-Si-B and other nickel-boron alloys. mdpi.commdpi.com

Finally, the development of advanced nickel-based alloys for specific applications remains a key driver of research. This includes designing alloys with optimized compositions for extreme environments, such as the high-temperature and corrosive conditions found in turbine engines and chemical processing equipment. samaterials.commdpi.com This involves not only binary Ni-B systems but also more complex ternary and multicomponent alloys containing elements like silicon, chromium, and molybdenum. mdpi.comamericanelements.com

Data Tables

Table 1: Crystallographic Data of Phases in the Boron-Nickel System

This table presents the crystallographic information for the stable intermetallic compounds found in the Boron-Nickel binary system.

PhaseComposition (wt% B)Pearson SymbolSpace GroupPrototype
(Ni)0cF4Fm-3mCu
Ni₃B6oP16PnmaFe₃C
Ni₂B8.4tI12I4/mcmAl₂Cu
o-Ni₄B₃11.5oP28Pnma-
m-Ni₄B₃12.5mC28C2/c-
NiB16oC8CmcmCrB
Source: Adapted from ASM International data. asminternational.org

Table 2: Summary of Key Properties and Applications of Boron-Nickel Alloys

This table summarizes the principal properties imparted by boron-nickel additions and their corresponding industrial applications.

Property EnhancementApplication
Improved Hardenability, Hardness, and StrengthSteel Production (especially high-strength, low-alloy steels) samaterials.comazom.com
High Wear and Corrosion ResistanceCoatings and Surface Treatments (e.g., for automotive and tooling industries) samaterials.comborates.today
High-Temperature Strength and Creep ResistanceSuperalloy Production (for jet engines, gas turbines) samaterials.commdpi.com
Enhanced FluidityHigh-Temperature Brazing Filler Material azom.comottokemi.com
Good Electrical Conductivity and Oxidation ResistanceElectronic Components and Connectors samaterials.com
High Strength-to-Weight RatioAerospace Components (e.g., turbine blades, structural parts) samaterials.com
Improved Casting PropertiesManufacturing of Machinery Parts belmontmetals.com
Nitrogen Scavenger / DeoxidizerNickel Superalloy Production azom.com

Properties

CAS No.

11099-25-5

Molecular Formula

BNi

Molecular Weight

69.51 g/mol

IUPAC Name

boron;nickel

InChI

InChI=1S/B.Ni

InChI Key

QDWJUBJKEHXSMT-UHFFFAOYSA-N

Synonyms

Boron alloy, nonbase, B,Ni

Origin of Product

United States

Synthesis Methodologies for Boron Nickel Alloy Systems

Powder Metallurgical Fabrication Techniques

Powder metallurgy provides versatile routes to synthesize B-Ni alloys, particularly for producing nanocrystalline and amorphous structures. metu.edu.tr These techniques involve the processing of metal powders to create consolidated materials with controlled compositions and microstructures.

Mechanical alloying (MA) is a solid-state powder processing technique that involves the repeated welding, fracturing, and re-welding of powder particles in a high-energy ball mill. sapub.org This non-equilibrium process can produce metastable phases, including supersaturated solid solutions and amorphous alloys. powdermat.org For the B-Ni system, MA is employed to synthesize nanocrystalline or amorphous alloy powders from elemental nickel and boron powders. metu.edu.tr

In a typical MA process, elemental powders of nickel and boron are loaded into a vial with grinding balls, often under an inert atmosphere to prevent oxidation. powdermat.org The high-energy collisions during milling lead to a gradual reduction in crystallite size and the formation of an alloy. Studies have shown that the duration of milling is a critical parameter. For instance, in the mechanical alloying of Ni80B20 and Ni60B40 mixtures, intermetallic compounds such as Ni3B and Ni2B were observed to form after extended milling times (e.g., 40-60 hours). metu.edu.trdoi.org As the milling time increases, the particle and crystallite sizes decrease, and there is a tendency towards the formation of an amorphous structure, which can be confirmed by the broadening of X-ray diffraction (XRD) peaks and thermal analysis. metu.edu.trkent.ac.uk

Table 1: Effect of Milling Time on Ni-B Alloy Characteristics

Composition Milling Time (hours) Observed Phases Structural Characteristics
Ni80B20 < 40 Ni, B No significant intermetallic formation
Ni80B20 ≥ 40 Ni, B, Ni3B, Ni2B Formation of nickel boride phases
Ni60B40 < 60 Ni, B No significant intermetallic formation
Ni60B40 ≥ 60 Ni, B, Ni3B Formation of Ni3B phase

This table is based on findings from studies on mechanical alloying of Ni-B powders. metu.edu.trdoi.org

Chemical reduction is a wet-chemical method used to synthesize amorphous and nanocrystalline B-Ni alloy nanoparticles. This approach involves the reduction of nickel ions in an aqueous or non-aqueous solution using a boron-containing reducing agent, such as sodium borohydride (B1222165) (NaBH4) or potassium borohydride (KBH4). acs.orgresearchgate.net The resulting material is often an amorphous alloy of nickel and boron. researchgate.net

One common method involves dissolving a nickel salt (e.g., NiCl2) in a solvent and then introducing the borohydride reducing agent. rsc.org The KBH4 or NaBH4 serves a dual purpose: it reduces the Ni2+ ions to metallic nickel and also acts as the boron source for the alloy. acs.org The reaction pathway often involves the initial formation of amorphous Ni-B alloy nanoparticles, which may then aggregate and crystallize depending on the reaction conditions, such as temperature. acs.org For example, using tetraethylene glycol as a high-boiling-point solvent allows for reaction temperatures that can crystallize the initially amorphous product into phases like Ni3B. acs.org

This method can also be used to create amorphous/amorphous heterostructures, such as 2D nickel boride/borate (B1201080), by a one-pot chemical reduction followed by controlled exposure to air. rsc.org The properties of the resulting nanoparticles, including their composition and morphology, can be tuned by adjusting reaction parameters like the concentration of precursors. researchgate.netrsc.org

Melt-Based and Casting Processes for Boron-Nickel Alloys

Melt-based and casting processes are suitable for producing bulk B-Ni alloys and are widely used in industrial settings. These methods involve melting the constituent elements to form a homogeneous liquid alloy, which is then solidified into a desired shape.

Vacuum arc melting and vacuum induction melting (VIM) are common techniques for producing high-purity B-Ni alloys. researchgate.netscispace.comtms.org In vacuum arc melting, an electric arc is generated between a tungsten electrode and the raw materials in a water-cooled copper crucible under vacuum, causing the materials to melt and form an alloy. researchgate.nettms.org This method is beneficial for producing alloys with controlled compositions and minimizing contamination.

Vacuum induction melting (VIM) utilizes electromagnetic induction to heat and melt the metallic charge within a crucible under vacuum. mdpi.com This process is effective in preventing the formation of refractory oxides by limiting the presence of oxygen. googleapis.com Boron can be introduced as elemental boron or as a boron-containing alloy. googleapis.com In some applications, boron itself can act as a fluxing agent, reacting with oxygen to form boron oxide (B2O3), which helps to keep other oxides in a liquid state, preventing their detrimental effects on the final alloy. googleapis.com Both VIM and vacuum arc remelting (VAR) are used to produce nickel-based superalloys where boron is a critical minor element for improving properties like creep resistance. tms.orgmdpi.com

Directional solidification is a casting process where the solidification of the molten alloy is controlled to proceed in a specific direction. wikipedia.org This technique is particularly important for producing high-performance components like turbine blades from nickel-based superalloys, as it allows for the creation of aligned grain structures or even single-crystal components, which exhibit superior mechanical properties at high temperatures. wikipedia.orgcsu.edu.cn

In the context of B-Ni systems, particularly nickel-based superalloys containing boron, directional solidification helps to control the microstructure and the segregation of alloying elements. csu.edu.cn The addition of boron can influence the liquidus, solidus, and carbide solvus temperatures of the alloy. csu.edu.cn Controlled cooling rates and high thermal gradients are essential to achieve the desired dendritic microstructure and minimize defects. wikipedia.orgcsu.edu.cn While boron is beneficial for grain boundary strengthening, its segregation behavior must be carefully managed during solidification to prevent the formation of brittle phases. csu.edu.cnresearchgate.net

Surface Engineering and Deposition Methods for Boron-Nickel Coatings

Boron-nickel coatings are applied to various substrates to enhance their surface properties, such as hardness, wear resistance, and corrosion resistance. balesusa.com These coatings are a key application of B-Ni alloys.

The most prevalent method for depositing B-Ni coatings is electroless nickel-boron (NiB) plating. sharrettsplating.comwikipedia.org This is an autocatalytic chemical process where a layer of nickel-boron alloy is deposited on a substrate without the use of an external electric current. wikipedia.orggoogle.com The substrate is immersed in an aqueous solution containing nickel salts, a boron-containing reducing agent (like sodium borohydride or an alkylamineborane), complexing agents, and buffers. wikipedia.orgastm.org

The process results in a uniform coating that conforms to the geometry of the part. wikipedia.org The boron content in the coating typically ranges from 2.5% to 8% by weight, and this composition influences the coating's properties. wikipedia.org As-plated NiB coatings often have a nodular surface topography and a columnar microstructure. wikipedia.org The hardness of these coatings can be further increased through heat treatment, which causes the precipitation of hard nickel boride phases like Ni3B. sharrettsplating.comastm.org

Table 2: Properties of Electroless Nickel-Boron Coatings

Property Typical Value Conditions
Boron Content 2.5 - 8 wt% As-plated
Hardness 500 - 700 VPN As-plated
Hardness > 1000 HK100 After heat treatment (>300°C)
Melting Point ~1080°C (1976°F) -

This table compiles data on the general properties of electroless NiB coatings. sharrettsplating.comastm.orgias.ac.in

These coatings find applications in industries such as aerospace, automotive, and defense, serving as a more environmentally friendly alternative to hard chrome plating. sharrettsplating.com

Electrodeposition of Boron-Nickel Alloy Layers

Electrodeposition is a process where a metallic coating is applied to a substrate using an electric current. In the case of Boron-Nickel alloys, this method involves the co-deposition of nickel and boron onto a conductive surface from an electrolytic bath. The process can be tailored to produce coatings with specific compositions and properties by controlling the bath chemistry and operating parameters.

One approach involves using boric acid as the boron source in the electrodeposition bath. researchgate.net Studies have demonstrated the formation of Ni-B and Ni-Co-B alloys from a bath containing nickel chloride and boric acid, without the need for complexing agents. researchgate.net This method has successfully produced alloys with compositions of Ni94B6 and Ni75Co21B4. researchgate.net Another common boron source is trimethylamine (B31210) borane (B79455) (TMAB). researchgate.net For specialized applications, such as in micro-electromechanical systems (MEMS), nanocrystalline (NC) Ni-B alloys with low boron content are fabricated using dimethylamine (B145610) borane (DMAB) as the boron source in a nickel sulfamate (B1201201) solution. myu-group.co.jp

Composite coatings can also be formed by dispersing elemental boron particles into a nickel plating bath, such as a Watts-type bath. ias.ac.inresearchgate.net The resulting electrodeposited Ni-B composite contains nickel and elemental boron. ias.ac.in Subsequent heat treatment of these deposits can induce the formation of various nickel boride phases; heating to 300°C forms a Ni-Ni3B composite, which can be further converted to a Ni-Ni2B composite by heating to 400°C. ias.ac.in The incorporation of boron, whether as an alloying element or as dispersed particles, generally enhances the microhardness of the resulting layer. researchgate.net

Boron Source Bath Type Resulting Composition/Phase Key Findings
Boric Acid (H₃BO₃)Nickel ChlorideNi94B6, Ni75Co21B4Enables formation of Ni-B alloys without complexing agents. researchgate.net
Dimethylamine Borane (DMAB)Nickel SulfamateNanocrystalline Ni-B (0.05-0.19 wt.% B)Produces coatings with high thermal stability for MEMS applications. myu-group.co.jp
Dispersed Boron ParticlesWatts-type Nickel BathNi-B composite, Ni-Ni3B (at 300°C), Ni-Ni2B (at 400°C)Boron content increases with its concentration in the bath; heat treatment forms hard boride phases. ias.ac.inresearchgate.net

Electroless Deposition of Nickel-Boron Coatings

Electroless deposition is a chemical reduction process that deposits a layer of metal alloy onto a substrate without the use of an external electrical current. mdpi.comtechniques-ingenieur.frwikipedia.org The deposition occurs through an autocatalytic reaction in an aqueous solution, which allows for the formation of a uniform coating regardless of the substrate's geometry. wikipedia.org This makes the process particularly suitable for coating complex parts and non-conductive materials. techniques-ingenieur.frwikipedia.org

The electroless nickel-boron (Ni-B) plating bath is an aqueous solution that typically contains a nickel salt (e.g., nickel chloride), a reducing agent containing boron, a complexing agent (e.g., ethylenediamine), and a stabilizer. wikipedia.orgnih.gov The most common reducing agents are sodium borohydride (NaBH₄) and dimethylamine borane (DMAB). techniques-ingenieur.frwikipedia.org The choice of reducing agent and the bath's composition and pH determine the boron content and properties of the final coating. ias.ac.in For instance, using sodium borohydride as the reducing agent can yield deposits containing approximately 4% boron. ias.ac.in

Coatings produced via electroless deposition are known for their high hardness and excellent wear resistance, which can even exceed that of hard chromium after heat treatment. techniques-ingenieur.fr The as-plated structure is often amorphous or nanocrystalline. unicamp.br Research has also explored innovations such as using low-frequency ultrasonic agitation to increase the deposition rate by over 50% compared to mechanical agitation and developing stabilizer-free baths to eliminate toxic components like lead or thallium. mdpi.comnih.gov

Bath Component Function Example Compound
Nickel SaltSource of nickel ionsNickel Chloride
Reducing AgentReduces nickel ions and provides boronSodium Borohydride, Dimethylamine Borane (DMAB)
Complexing AgentControls the availability of nickel ionsEthylenediamine
StabilizerControls the reaction rateLead Tungstate

Thermal Spraying and Brazing with Boron-Nickel Filler Materials

Thermal spraying and brazing are often used in conjunction, especially for the repair and coating of high-performance components like turbine blades in the aerospace and power generation industries. mdpi.comresearchgate.net Thermal spraying encompasses a group of processes that apply a coating by projecting molten or semi-molten particles onto a surface. mdpi.com Brazing is a joining process where a filler metal is heated above its melting point and distributed between two or more close-fitting parts by capillary action. haynesintl.com

In this context, nickel-based filler metals containing boron are frequently used. haynesintl.com Boron, along with elements like silicon, acts as a melting point depressant, lowering the temperature at which the filler metal becomes liquid. mdpi.comhaynesintl.com This allows brazing to occur at temperatures below the solidus of the base metal, preventing damage to the components being joined or repaired. haynesintl.com

A hybrid technology for turbine blade repair involves first applying a multi-layer coating via thermal spraying. mdpi.com This can include a nickel-boron filler metal layer (e.g., B-Ni5), followed by a hot gas corrosion protective layer (e.g., NiCoCrAlY), and an aluminum layer. mdpi.com The component then undergoes a single heat treatment cycle that serves as both the brazing process for the filler metal and an aluminizing treatment to enhance corrosion resistance. mdpi.com The molten filler metal wets the substrate and fills cracks or gaps, creating a strong metallurgical bond upon solidification. mdpi.com

Filler Metal Type Key Elements Primary Function of Boron Typical Applications
Nickel-Based Brazing AlloysNi, B, Si, CrMelting point depressantHigh-temperature service, aerospace components, joining assemblies for corrosive environments. haynesintl.comlevigatealloys.com
B-Ni5B, NiMelting point depressantRepair filler metal for turbine blades. mdpi.com

Advanced and Non-Conventional Synthesis Routes

Beyond traditional deposition and joining methods, advanced synthesis routes are employed to produce bulk Boron-Nickel compounds with high purity and crystallinity or to create specialized joints between dissimilar materials.

High-Pressure High-Temperature (HPHT) Synthesis of Boron-Nickel Compounds

High-Pressure High-Temperature (HPHT) synthesis is a powerful method for producing highly crystalline, single-phase nickel boride compounds that are often difficult to obtain through conventional means. acs.orgnih.gov The chemical inertness of nickel and boron presents a high energy barrier for synthesis, which the HPHT method overcomes. acs.orgnih.gov

The process begins with mixing high-purity amorphous boron and powdery nickel in specific stoichiometric ratios. nih.gov A slight excess of boron is often necessary to ensure complete reaction and prevent a mixed-phase final product. nih.gov The powder mixture is homogenized and pressed into pellets, which are then placed into a capsule within an HPHT apparatus, such as a cubic anvil press. nih.gov By subjecting the materials to extreme conditions—pressures of around 5 GPa and temperatures ranging from 1000°C to 2200°C—it is possible to synthesize specific, well-crystallized Ni-B phases. nih.gov The growth process involves nickel covering the boron to form the compound under HPHT conditions. acs.orgnih.gov

Target Compound Stoichiometric Ratio (Ni:B) Pressure (GPa) Temperature (°C) Time (min)
Ni₂B2:1.251400–180020
α-Ni₄B₃4:3.65140020
β-Ni₄B₃4:3.65220010
NiB1:1.251000–180020
(Data sourced from nih.gov)

Transient Liquid Phase (TLP) Bonding Utilizing Boron-Containing Interlayers

Transient Liquid Phase (TLP) bonding is a sophisticated joining technique that combines elements of diffusion bonding and brazing to create high-integrity joints, often between dissimilar or difficult-to-weld materials. open.ac.ukmdpi.com The process relies on a specially formulated interlayer, typically a nickel-based foil containing a melting point depressant (MPD), with boron being a particularly effective and widely used choice. mdpi.comgoogle.com

In the TLP process, the interlayer (e.g., BNi-2) is placed between the surfaces to be joined. open.ac.uk The assembly is heated in a vacuum or controlled atmosphere to a temperature above the interlayer's melting point but below that of the parent materials. mdpi.com The interlayer melts, forming a thin liquid layer that wets the substrate surfaces. niobium.tech During a specified holding time at this temperature, the melting point depressant (boron) diffuses from the liquid interlayer into the solid substrates. mdpi.comniobium.tech This diffusion depletes the liquid of its MPD, causing its melting point to rise until it matches the furnace temperature, at which point it undergoes isothermal solidification. mdpi.com

The result is a homogenous joint with a microstructure and composition similar to the parent materials. researchgate.net The bonded region typically consists of several zones: an Isothermally Solidified Zone (ISZ), a Diffusion Affected Zone (DAZ) in the base metal where boride precipitates may form, and sometimes a final, Athermally Solidified Zone (ASZ) at the centerline if solidification is not complete. researchgate.net This method has been successfully used to join nickel-based superalloys to copper alloys using a BNi-2 interlayer at 1030°C. open.ac.uk

Parameter Description Example Value/Material
Interlayer MaterialA thin foil containing a melting point depressant.BNi-2, BNi-3. open.ac.ukresearchgate.net
Melting Point Depressant (MPD)Element that lowers the interlayer's melting point and diffuses into the substrate.Boron (up to ~5 wt.%). mdpi.comgoogle.com
Bonding TemperatureAbove the interlayer's melting point, below the substrate's solidus.1030°C (for joining C18150 Cu to GH4169 Ni-superalloy). open.ac.uk
Holding TimeAllows for diffusion and isothermal solidification.90 minutes (for joining C18150 Cu to GH4169 Ni-superalloy). open.ac.uk
Interlayer ThicknessTypically very thin to facilitate rapid solidification.0.0005-0.005 inches. google.com

Microstructural Evolution and Phase Equilibria in Boron Nickel Systems

Binary Boron-Nickel Phase Diagram Analysis

The foundation for understanding nickel-boron alloys lies in the binary phase diagram, which maps the stable phases at different temperatures and compositions. Analysis of this diagram reveals the formation of specific intermetallic compounds and key phase transformations that are fundamental to the microstructure of these alloys.

The nickel-boron system is characterized by the presence of several intermetallic compounds, which are hard, brittle phases that significantly influence the alloy's properties. Key intermetallic phases identified through experimental techniques like thermal analysis, microscopy, and X-ray diffraction include Ni₃B, Ni₂B, NiB, and the Ni₄B₃ polymorphs (orthorhombic and monoclinic). jst.go.jpasminternational.org

Studies have confirmed the existence of Ni₃B, with a melting point of 1166°C, and Ni₂B, with a melting point of 1125°C. jst.go.jp The formation of Ni₃B and Ni₂B phases has also been observed during the mechanical alloying of nickel and boron powders. metu.edu.tr The stability of these phases is crucial; for instance, in electrodeposited Ni-B alloys, heat treatment leads to the precipitation of Ni₃B, which acts as a strengthening phase within the nickel matrix. researchgate.net

The crystallographic data for the primary intermetallic phases in the Ni-B system are summarized below.

PhaseComposition (wt% B)Pearson SymbolSpace GroupPrototype
Ni₃B6oP16PnmaFe₃C
Ni₂B8.4tI12I4/mcmAl₂Cu
o-Ni₄B₃11.5oP28Pnma-
m-Ni₄B₃12.5mC28C2/c-
NiB16oC8CmcmCrB
Data sourced from ASM International. asminternational.org

Phase transformations such as eutectic and peritectic reactions are critical events during the solidification of Ni-B alloys that define the final microstructure. A eutectic reaction involves the transformation of a single liquid phase into two solid phases upon cooling. youtube.com In the nickel-rich portion of the Ni-B system, two primary eutectic reactions are observed. jst.go.jp

The first occurs between the nickel solid solution and the Ni₃B intermetallic at a composition of 18.0 at% B and a temperature of 1093°C. jst.go.jp The second eutectic reaction takes place between the Ni₃B and Ni₂B phases at 30.0 at% B and 1103°C. jst.go.jp These reactions lead to the formation of characteristic lamellar microstructures consisting of the two solid phases.

A peritectic reaction, conversely, involves a liquid and a solid phase reacting at a specific temperature to form a new solid phase. psgcas.ac.in While eutectic reactions are more prominent in the studied portion of the Ni-B diagram, peritectic reactions are common in many other alloy systems, such as those involving iron-carbon and copper-zinc. psgcas.ac.in In some complex nickel-based superalloys, interdendritic structures are formed through eutectic reactions (L → γ + γ'), although they can sometimes be mistaken for peritectic formations. researchgate.net

ReactionComposition (at% B)Temperature (°C)Products
Eutectic18.01093Ni(ss) + Ni₃B
Eutectic30.01103Ni₃B + Ni₂B
Data sourced from J-Stage. jst.go.jp

Multicomponent Boron-Nickel-Based Phase Equilibria

While the binary Ni-B system provides a baseline, most industrial alloys are multicomponent systems. The addition of other elements significantly alters the phase equilibria, leading to the formation of new phases and changes in the stability of existing ones.

Predicting phase formation in complex multicomponent systems through purely experimental methods is resource-intensive. The CALPHAD (CALculation of PHAse Diagrams) approach is a powerful computational tool used to model thermodynamic properties and predict phase equilibria. ucsd.eduoaepublish.com This method uses thermodynamic databases derived from experimental data of binary and ternary systems to extrapolate and predict phase diagrams for more complex alloys. ucsd.eduresearchgate.net

The CALPHAD methodology has been successfully applied to various ternary systems involving nickel and boron. For instance, thermodynamic descriptions have been developed for the Ni-Fe-B and Ni-Si-B systems. nih.govunav.edu In the Ni-Si-B system, the solidification path can be modeled to predict the formation of α-Ni dendrites followed by a binary eutectic of α-Ni + Ni₃B. nih.gov Similarly, the Ni-Mo system has been extensively modeled to understand the stability of intermetallic phases, with data from first-principles calculations and experiments being used to refine the thermodynamic database. oaepublish.comresearchgate.net The development of these databases is essential for designing new alloys with desired properties, such as nickel-based superalloys and brazing materials. oaepublish.comd-nb.info

Alloying elements are added to Ni-B alloys to tailor their properties. These elements can alter phase stability, promote or suppress the formation of certain phases, and segregate to grain boundaries.

Chromium (Cr) and Molybdenum (Mo) : These are strong boride-forming elements. In nickel-based superalloys, they combine with boron to form borides such as M₃B₂ and M₅B₃. d-nb.infomdpi.com Molybdenum, in particular, is known to lower the bainite start temperature and strengthen the bainitic microstructure in steels. saimm.co.za

Aluminum (Al) and Titanium (Ti) : These elements are primary γ' (Ni₃Al or Ni₃(Al,Ti)) formers in nickel-based superalloys. mdpi.comresearchgate.net The addition of boron can affect the precipitation of these phases. For example, in one study, boron addition was found to decrease the volume fraction of Ni₃(Al, Ti) particles. researchgate.net

Cobalt (Co) : Cobalt is often added for solid solution strengthening and to modify the γ' phase stability. mdpi.comresearchgate.net Its presence can influence the segregation behavior of other elements during solidification. bohrium.com

Zirconium (Zr) and Niobium (Nb) : Zirconium is added to strengthen grain boundaries. mdpi.com Niobium is a strong carbide and boride former and contributes to the formation of strengthening precipitates. bohrium.comdntb.gov.ua In some alloys, Zr is detected within (Nb, Ti)C carbides. mdpi.comresearchgate.net Niobium additions can increase the precipitation rate of the γ' phase. dntb.gov.ua

The synergistic effects of these elements are complex and are actively studied to optimize alloy performance for high-temperature applications. d-nb.info

Microstructural Characterization Techniques and Findings

A variety of advanced characterization techniques are employed to study the microstructure and identify the phases present in boron-nickel alloys. These techniques provide the experimental data necessary for understanding phase transformations and validating thermodynamic models.

Commonly used methods include:

X-Ray Diffraction (XRD) : Used for phase identification by analyzing the crystal structure of the material. It has been instrumental in confirming the presence of phases like Ni₂B and Ni₃B. jst.go.jpmetu.edu.tr

Scanning Electron Microscopy (SEM) : Provides high-resolution images of the microstructure, revealing the morphology, size, and distribution of different phases and precipitates. metu.edu.tr

Electron Probe Microanalysis (EPMA) : A quantitative technique used to determine the elemental composition of specific microstructural features, which is crucial for identifying the stoichiometry of borides and other phases. mdpi.com

Thermal Analysis : Techniques like Differential Scanning Calorimetry (DSC) are used to determine transformation temperatures, such as melting points and eutectic/peritectic reaction temperatures, by detecting heat flow changes. metu.edu.trmdpi.com

Transmission Electron Microscopy (TEM) and Electron Backscatter Diffraction (EBSD) : These provide more detailed crystallographic information and are used to analyze grain orientations, phase distributions, and defects at a finer scale. mdpi.com

Findings from these techniques have been crucial in constructing phase diagrams, understanding the effect of trace elements like boron and zirconium on grain boundary precipitation, and observing the evolution of boride phases during heat treatment. jst.go.jpmdpi.commdpi.com For example, studies on wrought nickel-based superalloys have shown that boron additions can lead to the formation of Cr-rich borides and fine Cr₂₃(C, B)₆ boro-carbides along grain boundaries, which enhances creep resistance. researchgate.net

X-ray Diffraction (XRD) and Synchrotron X-ray Diffraction for Phase Identification and Crystal Structure Analysis

X-ray diffraction (XRD) is a fundamental technique for identifying the crystalline phases present in Ni-B alloys. Studies have utilized XRD to confirm the presence of intermetallic compounds such as Ni2B and Ni3B. jst.go.jp The crystal structures of these phases have been well-documented, with Ni2B having a tetragonal (I4/mcm) structure, and Ni3B and orthorhombic Ni4B3 both possessing a Pnma space group. researchgate.netnih.govnih.gov Synchrotron X-ray diffraction offers higher resolution and intensity, enabling more precise determination of lattice parameters and the identification of minor phases. aip.orgdlr.de For instance, in situ synchrotron XRD has been employed to study the deformation mechanisms of Ni3Al alloys with and without boron under high pressure, revealing changes in slip systems upon boron addition. aip.org

Table 1: Crystal Structures of Common Nickel-Boron Compounds

Compound Crystal System Space Group
NiB Orthorhombic Cmcm
Ni2B Tetragonal I4/mcm
Ni3B Orthorhombic Pnma
α-Ni4B3 Orthorhombic Pnma
β-Ni4B3 Monoclinic C2/c

Data sourced from multiple studies. researchgate.netnih.govacs.org

Elemental Mapping and Compositional Analysis (EDS, EPMA, SIMS)

To understand the distribution of elements within the microstructure, various analytical techniques are employed. Energy Dispersive X-ray Spectroscopy (EDS), often coupled with SEM, allows for elemental analysis of different regions, although it can be challenging for light elements like boron. metu.edu.tr Electron Probe Microanalysis (EPMA) provides more accurate quantitative compositional analysis and has been used to determine the composition of novel borides in the Ni-Zn-B system. rsc.org Secondary Ion Mass Spectrometry (SIMS) is particularly sensitive for detecting light elements and has been used to study the distribution of boron in nickel silicides and at the grain boundaries of nickel-based superalloys. scientific.netsci-hub.sejmst.org For instance, SIMS analysis has shown boron enrichment on the surface of agglomerates and within the primary particles of B-doped NCM811 cathode materials. acs.org

Differential Scanning Calorimetry (DSC) for Thermal Event Analysis

Differential Scanning Calorimetry (DSC) is a crucial tool for investigating thermal events such as crystallization, phase transformations, and melting in Ni-B alloys. metu.edu.triaea.org DSC studies on hypoeutectic and hypereutectic Ni-Ni3B alloys have revealed multiple transformation peaks during cooling, corresponding to the formation of α-Ni and metastable Ni23B6 phases. scientific.net In amorphous Ni-B alloys, DSC curves show exothermic peaks corresponding to the crystallization of phases like Ni3B. mdpi.com The crystallization temperature is influenced by the boron content; alloys with less than 5.8 wt.% B typically show a single exothermic peak for Ni3B formation, while those with higher boron content exhibit a second peak for Ni2B crystallization. mdpi.comresearchgate.net

Table 2: Thermal Events in Ni-B Alloys Observed by DSC

Alloy Composition Thermal Event Temperature (°C) Reference
Ni-3.3wt% B (hypoeutectic) L→α-Ni, L→Ni-Ni23B6, Ni23B6→Ni+Ni3B Not specified scientific.net
Ni-4.5wt% B (hypereutectic) L→α-Ni, L→Ni-Ni23B6, Ni23B6→Ni+Ni3B Not specified scientific.net
Ni-B (<5.8 wt.% B) Crystallization of Ni3B ~300 mdpi.com
Ni-B (>5.8 wt.% B) Crystallization of Ni3B ~300 mdpi.com

Advanced Techniques: Electron Backscatter Diffraction (EBSD) and Atom Probe Tomography for Grain Boundary Characterization

Electron Backscatter Diffraction (EBSD) is a powerful technique for characterizing the crystallographic orientation of grains and the nature of grain boundaries. Atom Probe Tomography (APT) provides three-dimensional chemical analysis at the atomic scale, making it ideal for studying segregation at grain boundaries. cityu.edu.hk APT has been instrumental in revealing the segregation of boron, along with other elements like molybdenum and chromium, to the grain boundaries in nickel-based superalloys. tandfonline.comresearchgate.net This segregation is often non-uniform, both within the grain boundary plane and perpendicular to it. tandfonline.com Such detailed analysis is crucial for understanding how trace additions of boron can significantly impact the mechanical properties of these alloys. cityu.edu.hkmpie.deresearchgate.net

Amorphous and Nanocrystalline Structures in Boron-Nickel Alloys

Beyond crystalline phases, Ni-B alloys are well-known for their ability to form amorphous and nanocrystalline structures, which often exhibit unique and desirable properties.

Mechanisms of Amorphous Phase Formation in Ni-B Systems

The formation of an amorphous phase in Ni-B systems is a topic of significant research interest. Amorphous Ni-B alloys can be produced through various methods, including rapid quenching from the melt and chemical reduction. ijirse.inscirp.org The composition range for forming a fully amorphous structure is typically limited, with one study reporting it to be between 33 and 43 at% B. metu.edu.tr The glass-forming ability (GFA) is influenced by factors such as the negative heat of mixing between nickel and boron, which stabilizes the liquid phase. nimte.ac.cn Thermodynamic predictions based on the Gibbs energy of mixing of the liquid phase have been used to estimate the compositional range for amorphous alloy formation. jst.go.jp The addition of other elements, such as phosphorus, can enhance the GFA of Ni-based alloys. dlr.de The structure of these "amorphous" alloys is complex, with some studies suggesting they consist of nanocrystalline nickel boride grains embedded in an amorphous nickel matrix. wikipedia.org

Structural Characteristics of Nanocrystalline Boron-Nickel Alloys

Electrodeposition and mechanical alloying are common techniques used to produce nanocrystalline Ni-B alloys. In electrodeposited coatings, the boron content is a critical parameter that can be controlled by adjusting the composition of the plating bath and the deposition parameters. researchgate.netelectrochemsci.orgiaea.org Generally, at low boron concentrations, the resulting alloy possesses a nanocrystalline structure. iaea.orgresearchgate.net Specifically, coatings with a boron content of up to approximately 8 atomic percent (at.%) are typically nanocrystalline, consisting of a solid solution of boron within a face-centered cubic (f.c.c.) nickel lattice. iaea.org Research has shown that Ni-B films with less than 14 at.% boron retain this nanocrystalline structure. researchgate.net As the boron content increases, a significant reduction in grain size is observed. researchgate.net This trend continues until a threshold is reached, beyond which the structure transitions to a heterogeneous amorphous-nanocrystalline state (from 10-15 at.% B) and eventually becomes fully X-ray amorphous at higher concentrations (20 at.% B and above). iaea.org

The relationship between boron content and grain size is a defining characteristic of these alloys. Studies have demonstrated a considerable decrease in crystallite size with an increasing amount of incorporated boron. researchgate.netresearchgate.net For instance, electrodeposited Ni-B coatings have shown a narrow grain size range of 5-10 nm over a broad variation in boron content (0.36–4.69 at.%), which is attributed to the strong grain boundary segregation of boron. researchgate.net Some studies have achieved grain sizes as small as 1 nm in as-deposited electroless nickel-boron coatings. umons.ac.be

Heat treatment or specific synthesis conditions can induce the formation of stable intermetallic compounds within the nickel matrix. The most commonly reported phases are nickel borides such as Ni₃B, Ni₂B, and Ni₄B₃. akjournals.com The precipitation of these hard intermetallic phases, particularly Ni₃B, within the nanocrystalline structure leads to significant changes in the alloy's properties. researchgate.net For example, in mechanically alloyed Ni-15 wt% B powders, thermal analysis revealed the formation of nanocrystalline phases including Ni₂B and both orthorhombic (o-Ni₄B₃) and monoclinic (m-Ni₄B₃) forms of Ni₄B₃. akjournals.com Similarly, for Ni80B20 compositions prepared by mechanical alloying, peaks corresponding to Ni₃B and Ni₂B were observed after extended milling times. metu.edu.tr The formation of these boride phases is often associated with a transformation from a ductile to a brittle material behavior. researchgate.net

The synthesis method itself has a profound impact on the resulting microstructure. Mechanical alloying of elemental nickel and boron powders leads to the formation of nanocrystalline and sometimes amorphous structures, with intermetallic phases appearing after sufficient milling duration. metu.edu.tr Electrodeposition, a widely used technique, allows for fine control over the microstructure by manipulating bath chemistry and current density. electrochemsci.orgiaea.org For example, the concentration of the boron source, such as trimethylamine (B31210) borane (B79455) (TMAB), in the electrodeposition bath directly influences the boron content in the final coating and, consequently, its crystal structure and grain size. researchgate.net

Data Tables

Table 1: Influence of Boron Content on the Structure of Electrodeposited Ni-B Alloys

Boron Content (at.%)Predominant Structure TypeKey Structural FeaturesReference(s)
≤ 8NanocrystallineSolid solution of Boron in f.c.c. Ni lattice. iaea.org
< 14NanocrystallineCrystalline structure is maintained. researchgate.net
10 - 15Amorphous-NanocrystallineHeterogeneous mixture of amorphous and crystalline phases. iaea.org
≥ 20X-ray AmorphousLacks long-range crystalline order. iaea.org
1.85 - 18.63Nanocrystalline to Amorphous-likeGrain size decreases with lower deposition current density, which increases boron content. electrochemsci.org

Table 2: Research Findings on Structural Characteristics of Nanocrystalline Ni-B Alloys

Synthesis MethodCompositionKey FindingGrain SizeObserved PhasesReference(s)
ElectrodepositionNi-B (16-34 at.% B)Boron content increased with TMAB concentration while retaining a crystal structure.Smaller crystallites with increasing B content.Ni, Ni₃B (after heat treatment) researchgate.net
Mechanical AlloyingNi-15 wt% BNi₂B is the most stable intermetallic, retaining its nanocrystalline nature even at high temperatures.NanocrystallineNi(B), Ni₃B, Ni₂B, o-Ni₄B₃ akjournals.com
Mechanical AlloyingNi80B20, Ni60B40Intermetallic peaks appear after extended milling (40-60 hours).Decreased with milling time.Ni, Ni₃B, Ni₂B metu.edu.tr
ElectrodepositionNi-B (4-28 at.% B)Low boron content (≤8 at.%) results in nanocrystalline structure.Not specifiedf.c.c. Ni solid solution iaea.org
Electroless PlatingNi-BAs-deposited coatings are nanocrystalline.~1 nmNot specified umons.ac.be

Influence of Boron on Boron Nickel Alloy Performance and Behavior

Role of Boron in Grain Boundary Engineering

Boron's most significant contribution to the performance of nickel alloys lies in its ability to modify the structure and chemistry of grain boundaries. By segregating to these interfaces, boron can dramatically alter their cohesive strength and their behavior during thermal and mechanical processing.

The segregation of boron to grain boundaries is a well-documented phenomenon that enhances the interfacial cohesion in nickel alloys. Theoretical and experimental studies have shown that boron's presence at these interfaces strengthens the atomic bonds between grains. First-principles calculations using a density-functional cluster model of nickel have demonstrated that boron, an enhancer of cohesion, increases the maximum sustainable restoring force at the grain boundary. iaea.orgaps.org This contrasts with elements like sulfur, which are known to cause embrittlement by decreasing this force. iaea.orgaps.org

This enhanced cohesion is crucial for improving ductility and altering the fracture behavior of the material. In nickel aluminide (Ni₃Al), for instance, boron additions can change the fracture mode from brittle intergranular fracture to more ductile transgranular fracture. zenodo.org The intensity of boron segregation and its beneficial effect is linked to the alloy's stoichiometry; a decrease in the bulk aluminum content below 25 at.% in Ni₃Al leads to increased boron segregation at the grain boundaries, which in turn enhances cohesion. zenodo.org This strengthening effect is attributed to boron's ability to decrease the energy of the grain boundary and affect diffusion processes. researchgate.net By reinforcing the boundaries, boron makes the alloy more prone to ductile accommodation rather than brittle fracture under load, thereby inhibiting crack initiation and propagation. researchgate.netmdpi.com

Table 1: Effect of Segregating Elements on Grain Boundary Cohesion in Nickel

Element Effect on Cohesion Mechanism
Boron Enhancer Increases the maximum sustainable restoring force between atoms at the grain boundary. iaea.orgaps.org
Sulfur Embrittler Decreases the maximum sustainable restoring force between atoms at the grain boundary. iaea.orgaps.org

Boron also exerts a strong influence on the kinetics of grain growth and recrystallization during thermal processing. The segregation of boron to grain boundaries can retard their migration, which effectively slows down grain growth. researchgate.netiaea.org This effect is particularly notable in boron-doped nickel, where additions around 200 ppm can lead to a drastic reduction in twin density during annealing. iaea.org

The impact of boron on dynamic recrystallization (DRX) is temperature-dependent. At lower deformation temperatures (e.g., 900-950 °C), boron additions can lead to a higher volume fraction of dynamic recrystallization in alloys like 718Plus. researchgate.netresearchgate.net However, at higher temperatures (1000-1050 °C), the segregation of boron to grain boundaries retards recrystallization. researchgate.netresearchgate.net This dual behavior allows for tailored thermomechanical processing to achieve desired microstructures. The pinning effect of nanosized boride precipitates at grain boundaries and γ/γ' interfaces can also postpone γ' rafting and grain boundary migration at high temperatures. researchgate.netcas.cn

Formation and Distribution of Boride Precipitates

When the concentration of boron exceeds its solubility limit in the nickel matrix, it precipitates as borides, which are hard, stable phases. mdpi.com The formation of these precipitates is a key aspect of boron's influence, as their type, morphology, and distribution significantly affect the alloy's properties. In nickel-based superalloys, the primary types of borides that form are M₃B₂, M₅B₃, and M₂B, where 'M' represents transition metal atoms like chromium (Cr), molybdenum (Mo), and tungsten (W). cas.cnresearchgate.net

These borides typically precipitate at high-energy sites such as grain boundaries and the interfaces between the γ (matrix) and γ' (precipitate) phases. cas.cnresearchgate.net The M₅B₃-type boride, for example, shows a preference for precipitating at γ/γ' interfaces and low-angle grain boundaries. cas.cn The distribution of these borides can be discrete particles or form a more continuous film-like structure along the grain boundaries, often intermixed with carbides. mdpi.comiaea.org

Table 2: Common Boride Precipitates in Nickel-Based Superalloys

Boride Type Common Constituent Metals (M) Typical Precipitation Sites
M₃B₂ Mo, Cr, Ni researchgate.net Interdendritic regions, grain boundaries researchgate.net
M₅B₃ W, Cr, Mo cas.cnmdpi.com γ/γ' interfaces, low-angle grain boundaries cas.cn
M₂B Cr mdpi.com Grain boundaries

The morphology and volume fraction of boride precipitates have a direct and significant impact on the mechanical response of the alloy. An optimized volume fraction of borides can lead to superior ductility and creep performance. researchgate.net The presence of fine, discrete boride particles at grain boundaries is considered beneficial as they can hinder grain boundary sliding and strengthen the boundary. researchgate.netmdpi.com

However, an excessive volume fraction or an unfavorable morphology can be detrimental. For instance, increasing boron content in Ni-Si-B cast alloys leads to a higher percentage of nickel borides (Ni₃B), which considerably increases the alloy's hardness but can also reduce ductility. mdpi.comresearchgate.net In some alloys, a high volume fraction of borides (up to 8%) can be intentionally created and later dissolved during solution heat treatment to facilitate repair processes. mdpi.com The tensile strength of these alloys is directly related to the area fraction of borides; as the borides dissolve at high temperatures, the strength decreases. mdpi.com Therefore, controlling the boride content is critical for balancing strength, ductility, and processability.

The interface between boride precipitates and the surrounding matrix phases is crucial to their strengthening effect. Nanosized M₅B₃ precipitates that form at γ/γ' interfaces often maintain a good orientation relationship with the matrix. cas.cn This coherency is important for the stability of the interface and its ability to impede dislocation movement.

These interfacial precipitates act as effective pinning points, hindering the movement of grain boundaries and the coarsening of the strengthening γ' phase, a phenomenon known as rafting. researchgate.netcas.cn The tendency for certain borides, like M₅B₃, to precipitate at these interfaces is possibly related to a low interfacial energy between the boride phase and the matrix. cas.cn In contrast, other borides and carbides may precipitate within the grain interior or along random grain boundaries. cas.cn The decohesion of the interface between borides (like M₃B₂) and the matrix can be a critical factor in creep damage and fracture. researchgate.net

Boron's Effect on Phase Transformation Kinetics and Stability

In some systems, boron additions can also alter the formation temperature of borides; as the boron content increases, the boride formation temperature may decrease. aeether.com This change in precipitation kinetics can be exploited to control the microstructure. Furthermore, boron can influence the dissolution kinetics of precipitates during heat treatment. In alloys with high boron content, M₅B₃ borides dissolve as the solution treatment temperature is increased above 1120 °C. mdpi.com The study of phase transformation kinetics in boron-containing alloys is essential for developing thermal processing schedules to achieve desired microstructures while avoiding detrimental reactions that could lead to issues like weld cracking. programmaster.org

Electronic Structure Modifications Induced by Boron Alloying

The introduction of boron into a nickel matrix fundamentally alters the electronic structure of the alloy, leading to significant changes in its physical and chemical properties. These modifications arise from the strong interactions between the boron and nickel atoms, which affect electron distribution, orbital hybridization, and the density of states. The nature of these changes is highly dependent on the local atomic arrangement, including the bonding between individual nickel and boron atoms and the potential for boron atoms to form clusters within the nickel host.

First-Principles Calculations and DFT Studies on Ni-B Bonding

First-principles calculations and Density Functional Theory (DFT) have become indispensable tools for elucidating the nature of the chemical bonding between nickel and boron at the quantum-mechanical level. These computational studies reveal that the Ni-B bond is not purely metallic but has significant covalent and ionic characteristics.

The primary electronic interaction involves the hybridization between the d-orbitals of nickel atoms and the p-orbitals of boron atoms. aps.orgaps.org This orbital overlap leads to the formation of strong, directional covalent bonds, which contribute to the high stability and hardness of nickel boride phases such as Ni₂B and Ni₃B. nih.gov The hybridization results in a redistribution of the electronic states, modifying the density of states (DOS) near the Fermi level compared to pure nickel. Specifically, the strong interaction between Ni 3d and B 2p states creates new bonding and anti-bonding states.

In addition to covalent hybridization, a net transfer of charge occurs between the nickel and boron atoms. X-ray Photoelectron Spectroscopy (XPS) studies, corroborated by theoretical calculations, have demonstrated that boron atoms tend to donate electrons to the neighboring nickel atoms. sci-hub.se This charge transfer results in an electron-enriched state for nickel, effectively increasing the electron density at Ni sites. sci-hub.se However, some DFT studies on specific Ni-B clusters have suggested a small charge transfer from the metal atoms to the boron atoms, indicating that the direction and magnitude of charge transfer can be sensitive to the local coordination and atomic environment. aps.org This dual nature of bonding—strong p-d hybridization coupled with charge transfer—is a defining characteristic of the Ni-B system.

Summary of DFT Findings on Ni-B Bonding
Nickel Boride PhaseKey Electronic InteractionObserved EffectSource
Ni-B Amorphous AlloyCharge TransferBoron donates electrons to nickel, resulting in electron-rich Ni sites. sci-hub.se
Ni₃Al (B-doped)HybridizationHybridization occurs between the d-states of nearest-neighbor Ni atoms and the p-states of Boron. aps.orgaps.org
Ni₂B & Ni₃BNi-B Covalent BondingAverage Ni-B bond distance is approximately 2.04 Å in Ni₃B, indicating strong interaction. acs.org
NiBₙ ClustersCharge TransferWeak charge transfer (around 0.02–0.2 e) from Ni atoms to B atoms is observed. aps.org

Impact of Boron Clustering on Electronic States

While first-principles calculations often model isolated boron atoms in interstitial sites, experimental evidence in related systems suggests that boron atoms can agglomerate to form clusters. aip.org The clustering of boron has a distinct and profound impact on the alloy's electronic states, differing significantly from the effects of dispersed, individual boron atoms.

DFT studies on small NiₙB clusters show that the location of the boron atom dramatically influences the electronic spectrum. When a boron atom occupies a central position within a nickel cluster, maximizing the number of Ni-B bonds, it can induce boron-related electronic states well below the highest occupied molecular orbital (HOMO). aps.org Conversely, a boron atom at a vertex position can create an extra state within the HOMO-LUMO (Lowest Unoccupied Molecular Orbital) gap. aps.org This demonstrates that the coordination environment of boron is a critical factor in determining its electronic contribution.

Extrapolating from studies on other boron-containing alloys, boron clustering is expected to significantly alter the band structure. In (B,In)N alloys, for example, first-principles calculations have shown that while dispersed boron atoms have little effect on the band gap, the clustering of boron atoms leads to a strong reduction in the band gap and can even induce a metallic state. arxiv.org This dramatic change is attributed to carrier localization effects in the valence band caused by the B-B interactions within the cluster. arxiv.org In nickel-based alloys, the formation of B-B bonds within clusters would introduce new electronic states. These cluster-induced states can modify the density of states at the Fermi level, which has direct implications for the alloy's conductivity, magnetic properties, and catalytic activity. The presence of small boron clusters has been experimentally verified in Ni-Si-B systems, where platelet-shaped clusters containing 3 to 5 atomic percent of boron were identified. aip.org

Influence of Boron Configuration on Electronic States
Boron ConfigurationSystem StudiedImpact on Electronic StructureSource
Isolated B Atom (Center)Ni₁₂B ClusterBoron-induced states appear well below the HOMO. aps.org
Isolated B Atom (Vertex)Ni₁₂B ClusterInduces an extra electronic state within the spin-up gap. aps.org
Dispersed B Atoms(B,In)N AlloyThe band gap is largely unaffected compared to the host material. arxiv.org
Clustered B Atoms(B,In)N AlloyStrongly reduces the band gap, potentially leading to a metallic state due to carrier localization. arxiv.org
Platelet-shaped ClustersNi-Si-B SystemFormation of clusters with 3-5 at.% boron confirmed, implying localized electronic effects. aip.org

Advanced Research Applications of Boron Nickel Alloys

Catalytic Applications of Boron-Nickel Systems

The addition of boron to nickel creates catalysts with distinct electronic properties and structures. Boron can donate electrons to nickel, resulting in an electron-rich nickel species that can enhance catalytic performance. acs.org The amorphous nature of many nickel-boron catalysts provides a high density of active sites. rsc.org

Hydrogenation Reactions Catalyzed by Boron-Nickel Alloys

Nickel-boron (Ni-B) alloys are effective catalysts for the hydrogenation of various organic compounds, including unsaturated aldehydes, nitroaromatics, and sulfolene. researchgate.netresearchgate.net Their catalytic activity is often comparable to or even higher than traditional catalysts like Raney nickel. wikipedia.orgresearchgate.net The amorphous structure of these alloys is considered more favorable for hydrogenation activity than a crystalline structure. ias.ac.in

The performance of Ni-B catalysts can be influenced by preparation methods and the addition of promoters. For instance, nano-sized Ni-B amorphous alloy catalysts prepared with a stabilizer have shown high catalytic activity in the hydrogenation of furfural (B47365) and methyl isobutyl ketone. nih.gov The introduction of a second metal, such as lanthanum, can also significantly enhance the catalytic activity for partial hydrogenation reactions. ias.ac.in The particle size and surface area of the catalyst play a crucial role, with smaller particles and higher surface areas leading to better performance. nih.gov

The catalytic activity of Ni-B alloys is attributed to both structural and electronic effects. researchgate.net The amorphous structure provides a high concentration of active sites, while the electronic interaction between nickel and boron modifies the catalytic properties of the nickel. acs.orgrsc.org

Table 1: Hydrogenation Reactions Catalyzed by Boron-Nickel Alloys This table is interactive. Users can sort columns by clicking on the headers.

Reactant Product Catalyst System Key Findings Reference(s)
Furfuryl alcohol Tetrahydrofurfuryl alcohol NiB amorphous alloy with chitosan (B1678972) stabilizer (NiB-CS) NiB-CS catalyst was more reactive than NiB prepared without a stabilizer due to smaller particle size and higher surface content of active Ni species. pku.edu.cningentaconnect.com
Furfural Furfuryl alcohol Nano-sized NiB amorphous alloy Exhibited higher catalytic activity than conventionally prepared NiB catalysts, attributed to smaller particle size and higher surface area. nih.gov
Fatty acid methyl esters Partially hydrogenated fatty acid methyl esters Ni-La-B alloy Showed significantly high catalytic partial hydrogenation activity due to favorable textural properties and electron-enriched active Ni sites. ias.ac.in
Sulfolene Sulfolane Amorphous Ni-B alloy on expanded graphite The presence of chitosan as a mediator led to homogeneous dispersion and smaller particle size of Ni-B, enhancing catalytic activity. cjcatal.com
Glucose Sorbitol Ni-B/SiO2 amorphous catalyst Exhibited much higher activity than crystallized Ni-B/SiO2, Ni/SiO2, and commercial Raney Ni catalysts. researchgate.net
Nitrobenzene Aniline Ni-P-B amorphous alloys The catalytic activity was dependent on the P/B ratio, with specific compositions showing higher activity than Raney nickel. researchgate.net

Oxidative Dehydrogenation of Hydrocarbons using Boron-Nickel Catalysts

Boron-based catalysts, including those containing nickel, have shown promise in the oxidative dehydrogenation of alkanes, such as propane (B168953), to produce valuable olefins like propylene (B89431). digitellinc.comnih.gov These catalysts can exhibit high selectivity, minimizing the formation of unwanted carbon oxides. digitellinc.comrsc.org

Recent research has focused on boron oxide overlayers on metallic nickel (Ni@BOx) for the oxidative dehydrogenation of propane (ODHP). digitellinc.comnih.gov These catalysts have demonstrated remarkably high activity and selectivity at lower temperatures compared to traditional boron-based catalysts. nih.gov The interaction between the nickel subsurface and the boron oxide overlayer is believed to facilitate the reaction by weakening key chemical bonds. nih.gov

The mechanism is thought to involve radical species, with the catalyst surface initiating radical reactions that then propagate in the gas phase. researchgate.net The chemical composition of the boron-based catalyst appears to have less influence on the selectivity trends at varying alkane conversions. acs.org

Table 2: Oxidative Dehydrogenation of Propane with Boron-Nickel Catalysts This table is interactive. Users can sort columns by clicking on the headers.

Catalyst System Key Findings Reference(s)
Boron oxide overlayer on metallic Ni nanoparticles (Ni@BOx/BN) Achieved over 25% propane conversion at 440 °C with high propene selectivity. The interaction between the Ni core and BOx shell enhances the reaction rate significantly compared to unpromoted boron nitride. nih.gov
Boron oxide supported on nickel (BOx/Ni) Exhibited high activity and selectivity for the ODHP reaction. First-principles calculations suggest a stable B-O-Ni interface is crucial. digitellinc.com
Nickel-molybdenum-oxide with boron dopant on alumina Showed higher propylene selectivity at lower propane conversions compared to undoped catalysts. jst.go.jp

Electrocatalytic Applications (e.g., Urea (B33335) Oxidation for Hydrogen Production)

Nickel-boron alloys are being actively investigated as electrocatalysts for the urea oxidation reaction (UOR), which is a key process for hydrogen production from urea-containing wastewater. researcher.liferesearchgate.netmdpi.com This approach offers a more energy-efficient route to hydrogen production compared to water electrolysis. researcher.life

Amorphous nickel-boron catalysts, often fabricated as multilayered or porous structures, have shown high catalytic activity for UOR. researcher.liferesearchgate.net The presence of boron is credited with promoting the formation of the highly active NiOOH phase and optimizing the adsorption of urea molecules. researcher.liferesearchgate.net The introduction of a third metal, like cobalt, into the Ni-B system can further enhance catalytic performance by optimizing the electronic structure and lowering the energy barrier for the reaction. mdpi.com

Studies have shown that electrolyzers using bifunctional Ni-B based catalysts can achieve high current densities at relatively low voltages and exhibit robust long-term stability. researcher.life The self-reconstruction of the catalyst surface during the UOR process, leading to the formation of γ-NiOOH, is considered a key aspect of the catalytic mechanism. mdpi.compreprints.org

Table 3: Electrocatalytic Urea Oxidation with Boron-Nickel Systems This table is interactive. Users can sort columns by clicking on the headers.

Catalyst System Key Findings Reference(s)
Multilayer hole amorphous boron-nickel catalyst (a-NiBx) Achieved a current density of 100 mA cm⁻² at a low potential of 1.4 V. The high performance is attributed to the formation of metaborate (B1245444) (BO2⁻), which promotes the formation of the active NiOOH phase. researcher.liferesearchgate.net
Amorphous cobalt-doped nickel boride on nickel foam (Co-NiB@NF) Delivered a potential of 1.41 V at 100 mA·cm⁻² with 83% current retention over 10 hours, showing exceptional activity and stability. The electron-donor effect of boron towards cobalt lowers the d-band center of the Ni active sites. mdpi.comresearchgate.net
Nanoporous metallic nickel (NP-Ni) with borate (B1201080) anions The presence of borate anions ([B(OH)4]⁻) in the electrolyte significantly boosted the UOR activity of the NP-Ni catalyst. chemrxiv.org

Surface Activity and Stability of Amorphous Boron-Nickel Catalysts

The amorphous structure of boron-nickel catalysts is a key factor in their high surface activity. rsc.org This disordered arrangement of atoms results in a higher number of active sites compared to their crystalline counterparts. rsc.org The preparation method significantly influences the catalyst's properties; for example, using stabilizers like chitosan or introducing other elements can lead to smaller particle sizes and a more homogeneous dispersion, further enhancing activity. pku.edu.cncjcatal.com

The stability of these catalysts is also a critical aspect. While the amorphous state is highly active, it can be metastable and prone to crystallization at higher temperatures, which can lead to a decrease in catalytic activity. rsc.org However, the addition of boron can also improve the stability of nickel catalysts in several ways. It can inhibit the agglomeration of nickel particles and enhance resistance to deactivation by coking. ump.edu.myresearchgate.net

The surface of amorphous Ni-B catalysts often consists of both metallic nickel and boron species, as well as nickel and boron oxides. acs.orgpku.edu.cn The electronic interaction between nickel and boron, where boron donates electrons to nickel, is believed to be a crucial factor in their catalytic behavior. acs.orgrsc.org

Table 4: Characteristics of Amorphous Boron-Nickel Catalysts This table is interactive. Users can sort columns by clicking on the headers.

Catalyst System Preparation Method Key Characteristics Reference(s)
NiB amorphous alloy (NiB-CS) Chemical reduction with chitosan as a stabilizer Amorphous structure, small particle size, high surface content of Ni active species. pku.edu.cningentaconnect.com
Nano-sized NiB amorphous alloy Chemical reduction with AlCl3 to inhibit agglomeration Amorphous nanoparticles with adjustable particle sizes and high surface area. nih.gov
Porous amorphous Ni-B on titania Silver-catalyzed electroless plating Porous, flower-like morphology with high catalytic activity. rsc.org
Ni-B/SiO2 amorphous catalyst Chemical reduction with KBH4 Amorphous structure with high activity for liquid phase glucose hydrogenation. researchgate.net

Antioxidation Mechanisms of Boron in Nickel-Based Catalytic Systems

Boron plays a crucial role in enhancing the oxidation resistance of nickel-based catalysts. acs.org This is a highly desirable property, as oxidation of the active metallic nickel can lead to catalyst deactivation. The primary mechanism involves the preferential oxidation of boron over nickel. acs.org

X-ray photoelectron spectroscopy (XPS) studies have shown that in a Ni-B amorphous alloy, alloying boron is oxidized before metallic nickel. acs.org Furthermore, elemental boron from the bulk of the alloy can diffuse to the surface to compensate for the surface boron that has been oxidized. acs.org This process effectively shields the metallic nickel from oxidation, thereby prolonging the catalyst's lifetime and maintaining its activity, especially in oxygen-containing environments. acs.org

Theoretical calculations using density functional theory (DFT) support these experimental findings, indicating that oxygen atoms preferentially react with boron in Ni-B clusters. acs.org The addition of boron has also been shown to improve the stability of Ni catalysts in processes like steam methane (B114726) reforming by reducing deactivation and coke formation. researchgate.net In fluid catalytic cracking (FCC) catalysts, boron can react with nickel oxide under hydrothermal conditions to form nickel borate, which raises the reduction temperature of the nickel oxide and thus passivates it against deactivation. mdpi.com

Structural and Functional Applications in Demanding Environments

Nickel-based alloys, including those containing boron, are renowned for their high strength, and excellent corrosion and oxidation resistance at elevated temperatures, making them suitable for a wide array of demanding industrial applications. refractorymetal.orgneonickel.com These alloys maintain their structural integrity in harsh chemical and high-temperature environments. nickelinstitute.org

The addition of boron to nickel alloys can further enhance these properties. For instance, in high-temperature chlorine-containing environments, alloys with a nickel base are generally recommended for use up to approximately 600°C. nih.gov The presence of boron can extend this operational window, with boron-containing alloys potentially being stable up to 700°C. nih.gov

In the context of waste-to-energy plants, where materials are exposed to corrosive gases at high temperatures, the ability of an alloy to form a stable, slow-growing, and adherent oxide scale is crucial for corrosion resistance. nih.gov Nickel alloys are superior to many stainless steels in resisting aqueous solutions containing halide ions. nickelinstitute.org

The applications for these robust alloys are diverse, spanning the aerospace, chemical processing, petrochemical, and power generation industries. neonickel.com They are used in components like heat exchangers, furnace parts, jet engines, and chemical reactors, where resistance to extreme conditions is paramount. refractorymetal.orgneonickel.com

Role in High-Temperature Nickel-Based Superalloys and Intermetallic Compounds

In the realm of high-temperature materials, particularly nickel-based superalloys used in aircraft turbine engines and power generation turbines, boron is a critical microalloying element. tms.orgsuper-metals.com Its primary role is to enhance the high-temperature mechanical properties, such as creep resistance and ductility. researchgate.net

Boron atoms, being smaller than nickel atoms, tend to segregate to grain boundaries. super-metals.comresearchgate.net This segregation strengthens the grain boundaries, which are typically weak points in polycrystalline materials at elevated temperatures. By fortifying these boundaries, boron inhibits grain boundary sliding, a primary deformation mechanism at high temperatures, thus improving creep life. mdpi.com In the intermetallic compound Nickel Aluminide (Ni₃Al), which is a key strengthening phase (γ') in many nickel superalloys, boron has a profound effect. Polycrystalline Ni₃Al is notoriously brittle, but trace additions of boron can dramatically increase its ductility, a phenomenon attributed to the strengthening of grain boundaries. osti.govdoi.org

Furthermore, boron influences the formation and stability of precipitates within the superalloy matrix. It can affect the precipitation of carbides and form stable borides (e.g., M₃B₂, M₅B₃) with elements like chromium and molybdenum. researchgate.net These borides, when distributed favorably along grain boundaries, can further pin the boundaries and contribute to strength. researchgate.net However, excessive boron can lead to the formation of large, brittle boride phases that can act as crack initiation sites, making the precise control of boron content crucial. tms.org

Enhancement of Mechanical Performance (e.g., Creep Resistance, Tensile Ductility, Wear Resistance Mechanisms)

The influence of boron on the mechanical properties of nickel alloys is multifaceted, leading to significant enhancements in performance under various stress and temperature conditions.

Creep Resistance: The addition of boron to nickel-based superalloys is a well-established strategy for improving creep performance. researchgate.net By segregating to grain boundaries, boron increases their cohesive strength and reduces grain boundary diffusion rates, which are critical for resisting creep deformation. super-metals.comresearchgate.net The formation of stable boride precipitates at grain boundaries also plays a crucial role by preventing grain boundary sliding. mdpi.com Research on alloys like M951 has shown that boron concentrations in the range of 0.003–0.024% are beneficial to rupture life at high temperatures. researchgate.net

Tensile Ductility: Boron is known to significantly improve the tensile ductility of certain nickel alloys, most notably the intermetallic Ni₃Al. osti.gov In polycrystalline Ni₃Al, boron segregation to grain boundaries enhances their strength, which prevents intergranular fracture and allows for greater plastic deformation before failure. osti.govdoi.org This effect is also observed in more complex nickel-based superalloys, where boron can increase elongation by promoting easier dislocation movement across grain boundaries, thereby reducing stress pile-ups that could lead to crack nucleation. researchgate.net

Wear Resistance Mechanisms: Nickel-boron coatings are widely recognized for their excellent wear resistance. researchgate.netnih.gov The mechanism behind this is primarily attributed to their high hardness, which results from their unique microstructure. researchgate.net As-deposited electroless nickel-boron coatings often have an amorphous or nanocrystalline structure containing hard nickel boride (Ni₃B, Ni₂B) phases. researchgate.netresearchgate.net These hard phases act as the primary load-bearing constituents, resisting abrasion and plastic deformation. Increasing the boron content generally increases the hardness and, consequently, the wear resistance of the alloy. researchgate.netresearchgate.net Studies have shown a direct correlation between the volume fraction of boride phases and the wear performance of the material. researchgate.net

Property EnhancedMechanism of Enhancement by Boron
Creep Resistance Segregation to grain boundaries, increasing cohesion and reducing diffusion. Formation of stable boride precipitates that pin boundaries. super-metals.comresearchgate.netmdpi.com
Tensile Ductility Strengthening of grain boundaries, preventing intergranular fracture. Facilitating dislocation transfer between grains. researchgate.netosti.govdoi.org
Wear Resistance Formation of hard intermetallic phases (e.g., Ni₃B, Ni₂B) within the microstructure, increasing overall hardness. researchgate.netresearchgate.net

Deformation Mechanisms of Boron-Doped Nickel Alloys under High Pressure

The study of materials under extreme pressure provides fundamental insights into their mechanical behavior. For boron-doped nickel alloys, high-pressure research reveals changes in their deformation mechanisms. Using techniques like in-situ synchrotron x-ray diffraction in a diamond anvil cell (DAC), researchers have examined the behavior of Ni₃Al with and without boron doping under pressures up to 46 GPa. aip.orgresearchgate.net

These studies show that the yield strength of both binary Ni₃Al and boron-doped Ni₃Al increases with pressure. aip.orgresearchgate.net Notably, the yield strength of the boron-doped alloy is consistently higher (by about 0.5 GPa at pressures below 20 GPa) than the undoped version, a direct result of grain boundary strengthening by boron. aip.orgresearchgate.net Analysis of crystallographic preferred orientations indicates that doping with boron changes the primary slip system. In binary Ni₃Al, deformation occurs mainly through octahedral slip. In contrast, boron-doped Ni₃Al shows a simultaneous activation of both octahedral and cube slip systems. aip.org This change in the active slip systems is a key factor in the altered mechanical response of the alloy under high-pressure conditions.

Mechanisms of Corrosion Resistance in Aggressive Chemical Media

Nickel-boron alloys, particularly in the form of coatings, exhibit notable corrosion resistance in various aggressive environments. nih.govborates.today The primary mechanism for this protection is the formation of a stable, often amorphous or nanocrystalline, surface layer that acts as a robust barrier to corrosive agents. nih.gov

In acidic environments, the amorphous structure of some Ni-B coatings is particularly beneficial. nih.gov This lack of grain boundaries and other crystalline defects means there are fewer active sites where corrosion can initiate. The coating can form a passive layer, similar to stainless steels, that protects the underlying substrate. researchgate.net Boron itself contributes to the formation of a highly protective, thin film that can resist oxidation. borates.today

In specialized applications, such as in molten chloride salts, boronizing the surface of nickel-based superalloys like Inconel 718 has been shown to significantly enhance corrosion resistance. researchgate.net The resulting boride layer is uniform, non-porous, and strongly adheres to the substrate, preventing the molten salt from attacking the base metal. researchgate.net This boride layer effectively prevents the selective depletion of elements like chromium, which is a common corrosion mechanism in these alloys at high temperatures. researchgate.net

Development of Boron-Nickel Alloys for Magnetic Applications

Nickel-boron alloys also possess interesting magnetic properties that are being explored for various applications. The magnetic behavior of these alloys is highly dependent on their composition and microstructure (amorphous vs. crystalline). ijirse.inresearchgate.net

Pure nickel is ferromagnetic, but alloying it with the non-metallic, diamagnetic boron alters its magnetic characteristics. researchgate.net Ni-B alloys synthesized by methods like chemical reduction often exhibit soft ferromagnetic behavior. ijirse.in Their saturation magnetization is typically lower than that of pure bulk nickel, and this value can be tuned by changing the atomic percentage of boron. ijirse.in For instance, research on annealed Ni-B alloys showed that saturation magnetization varied with boron content, reaching a maximum of 15.9 emu/g, which is significantly less than the 55 emu/g of bulk nickel. ijirse.in

The amorphous structure achievable in some Ni-B alloys is particularly relevant for soft magnetic applications. researchgate.net This structural disorder reduces magnetocrystalline anisotropy, leading to low coercivity, which is a desirable trait for materials used in applications like magnetic sensors and recording heads. metu.edu.tr

Ni-B Alloy Sample (Annealed)Boron ContentSaturation Magnetization (Ms)Coercivity (Hc)Retentivity (Mr)
ANB1Lower12.18 emu/g180 Oe2.8 emu/g
ANB2Medium15.9 emu/g180 Oe4.2 emu/g
ANB3Higher6.15 emu/g180 Oe1.6 emu/g
Data derived from a study on chemically synthesized Ni-B alloys, demonstrating the influence of boron content on magnetic properties. ijirse.in

Novel Boron-Nickel Based Materials Development

Building on the fundamental understanding of boron-nickel systems, research is actively focused on creating new materials with tailored properties for specific, demanding applications.

Design of Reinforced Boron-Nickel Composite Coatings

A significant area of development is the creation of nickel-boron composite coatings. These coatings involve embedding hard ceramic or superhard particles into the Ni-B alloy matrix to further enhance its mechanical properties, particularly hardness and wear resistance. nih.govmdpi.com

The process typically involves adding fine particles of materials like silicon carbide (SiC), diamond, or boron nitride (BN) to the electroless plating bath. nih.govresearchgate.net During the deposition process, these particles are co-deposited and become entrapped within the growing Ni-B matrix.

The resulting composite coating combines the inherent hardness and low friction of the Ni-B matrix with the exceptional hardness of the reinforcing particles. nih.gov For example, Ni-B-SiC composite coatings show a marked increase in microhardness and abrasion resistance compared to standard Ni-B coatings. nih.gov Similarly, incorporating boron nitride can refine the grain structure of the coating, reduce porosity, and enhance the shielding effect against corrosion. researchgate.net Research has shown that properties like hardness, wear resistance, and corrosion resistance can be optimized by controlling the concentration of the reinforcing particles in the plating bath. mdpi.comresearchgate.net However, exceeding an optimal concentration can sometimes be detrimental, as the matrix may not be able to effectively support a higher volume of particles. nih.gov This approach allows for the design of highly durable surfaces for components operating in severe wear and corrosive environments.

Microstructure Tailoring for Optimized Performance Attributes

The performance of non-base Boron-Nickel (B,Ni) alloys is intrinsically linked to their microstructure. By precisely controlling microstructural features such as grain size, and the distribution and morphology of constituent phases, it is possible to engineer alloys with optimized properties for specific advanced applications. Research in this area focuses on manipulating the alloy's internal structure through various processing and compositional strategies to enhance mechanical, thermal, and chemical performance.

The effectiveness of these alloys is highly dependent on their chemical content and microstructural stability. researchmatters.in Key strengthening mechanisms in Ni-based alloys include grain boundary strengthening, solid solution strengthening, and precipitation strengthening. researchgate.net Tailoring the microstructure aims to leverage these mechanisms to achieve desired performance attributes.

Grain Size Engineering

A primary strategy for optimizing the mechanical properties of B,Ni alloys is through the refinement of grain size. A finer grain structure is known to significantly improve mechanical behavior, including hardness and strength. scirp.orgbibliotekanauki.pl

Severe Plastic Deformation (SPD): Techniques involving severe plastic deformation are effective methods for achieving extreme grain refinement, sometimes to the nanometric level. scirp.org SPD processes introduce a high degree of strain, which leads to the formation of sub-grains and, ultimately, a refined grain structure. scirp.org

Additive-Induced Refinement: The introduction of specific particles into the alloy matrix during processing can facilitate grain refinement. For instance, the addition of insoluble, hard yttria (Y₂O₃) particles during the electrodeposition of Ni-B coatings leads to significant grain refinement. mdpi.com These particles are believed to provide numerous heterogeneous nucleation sites and inhibit grain growth at the cathode surface, resulting in a finer nickel matrix. mdpi.com Similarly, adding nano-nickel powders during hot pressing sintering can also contribute to a decrease in the final grain size. bibliotekanauki.pl

Phase Distribution and Morphology Control

The type, volume fraction, and morphology of phases within the B,Ni alloy system are critical determinants of its properties. The hard phases, such as nickel borides, provide high hardness and wear resistance, while the nickel matrix offers ductility and toughness. mdpi.com

Control of Boride Precipitation: The formation of boride compounds (e.g., Ni₃B, M₅B₃) is a key feature of B,Ni alloys. researchmatters.inmdpi.commdpi.com The distribution of these borides has a profound impact on performance. Research shows that boron can inhibit the agglomeration of carbides at grain boundaries, leading to more uniformly distributed discrete precipitates instead of deleterious films. matec-conferences.org In rapidly solidified high-boron alloys, boride precipitates are observed along grain boundaries, which can preclude boundary migration and stabilize the grain structure. osti.gov

Influence of Processing Methods: The manufacturing process plays a crucial role in dictating the final phase distribution.

Casting: In cast Ni-Si-B alloys, the microstructure is heavily dependent on the chemical composition and the cooling rate. mdpi.com Slower cooling rates can promote grain growth, while rapid cooling refines the grain structure. mdpi.com

Electrodeposition: This process allows for the co-deposition of boron and other elements or particles into a nickel matrix, enabling the formation of composite coatings with tailored microstructures. mdpi.com

Heat Treatment: Post-processing heat treatments are a vital tool for modifying the microstructure. For example, solution heat treatments can be used to dissolve boride phases. mdpi.com The temperature and duration of these treatments determine the extent of dissolution and can be used to create specific B-rich areas with low incipient melting points, which is advantageous for certain repair applications. mdpi.com

Compositional Adjustments

The boron content itself is the most direct lever for tailoring the microstructure and resulting properties of the alloy.

Effect of Boron Concentration: Studies demonstrate a direct correlation between boron content and the volume fraction of nickel borides (Ni₃B). mdpi.com As the boron content increases, the percentage of these hard boride phases rises, which is accompanied by a considerable increase in the alloy's hardness. mdpi.com However, the effect can be complex; while small additions of boron (e.g., <0.1 wt.%) are often used to increase grain boundary strength, high boron content (>1.0 wt.%) leads to the precipitation of a significant fraction of borides within the matrix. mdpi.com

Detailed Research Findings

Research provides specific data linking processing parameters to microstructural changes and performance enhancements.

Table 1: Effect of Boron Content on Phase Composition and Hardness in Cast Ni-Si-B Alloys

Boron Content (wt.%)Volume Fraction of Ni₃B (%)Hardness (HV)
LowLow~450
MediumIncreased~600
HighHigh>700

Table 2: Influence of Heat Treatment on Boride Fraction and Microhardness in a High Boron Ni-Based Alloy

This table illustrates the effect of solution heat treatment temperature on the microstructure and properties of a Ni-based alloy with high boron content, relevant for pre-sintered preform (PSP) applications. mdpi.com

Solution Treatment Temp. (°C)Treatment Time (h)Area Fraction of Boride (%)Microhardness (HV)
As-cast0~8.0~550
11202Decreased~520
11602Nearly Disappeared~480
11852Re-precipitatedIncreased

Table 3: Effect of Y₂O₃ Addition on Microstructure and Mechanical Properties of Electrodeposited Ni-B Coatings

This table shows the significant improvements in the properties of Ni-B coatings when Y₂O₃ particles are incorporated, leading to grain refinement and dispersion hardening. mdpi.com

Coating TypeAverage Grain SizeHardness (GPa)Elastic Modulus (GPa)
Ni-BLarger7.5160
Ni-B-Y₂O₃Refined10.5185

Compound and Alloy List

NameFormula / Type
BoronB
Boron CarbideB₄C
NickelNi
Nickel BorideNi₃B
Metal BorideM₅B₃, M₂B, M₂₃(B,C)₆
Yttria (Yttrium Oxide)Y₂O₃
Niobium CarbideNbC
Titanium CarbideTiC
Inconel 718Ni-based superalloy
Nickel-Silicon-Boron AlloyNi-Si-B

Computational and Theoretical Approaches in Boron Nickel Alloy Research

Density Functional Theory (DFT) for Atomic-Level Understanding

Density Functional Theory (DFT) is a quantum mechanical modeling method that allows for the investigation of the electronic structure of materials. This powerful tool provides a fundamental understanding of the structural stability, interfacial energies, and bonding characteristics of boron-nickel alloys.

Prediction of Structural Stability and Interfacial Energies

DFT calculations are crucial for determining the thermodynamic stability of different nickel boride phases by calculating their formation enthalpies. nih.gov The mean absolute error between DFT-computed formation enthalpies and experimental measurements is generally low, making it a reliable predictive tool. nih.gov For the Ni-B system, DFT has been used to identify stable intermediate compounds and their structures across a wide pressure range. rsc.orgnih.gov For instance, in addition to known ambient-pressure phases, a new nickel boride, Ni2B3-Immm, has been predicted to stabilize at pressures above 202 GPa. nih.gov

The stability of alloy surfaces is another critical aspect that can be investigated using DFT. These calculations help in determining the most stable surface orientations and terminations, which is vital for applications involving coatings and catalysis. aps.org

PropertyKey FindingsComputational Method
Phase Stability Prediction of stable nickel boride compounds (e.g., Ni3B, Ni2B, Ni4B3, NiB) and their structures under various pressures. rsc.orgnih.govDensity Functional Theory (DFT)
Formation Enthalpy Provides a measure of the thermodynamic stability of different phases. nih.govDensity Functional Theory (DFT)
Surface Stability Determination of the most stable crystallographic surfaces and their terminations. aps.orgDensity Functional Theory (DFT)

Electronic Structure and Bonding Characterization

By analyzing the electronic density of states and charge distribution, DFT provides deep insights into the nature of chemical bonding within nickel borides. These studies have revealed a complex interplay of metallic, covalent, and ionic bonding. The electronic structure of Ni-B alloy coatings has been investigated, showing that boron atoms situate between nickel atoms, causing a disturbance in the crystal structure. mku.edu.tr The hybridization between Ni 3d and B 2p orbitals leads to strong covalent bonds, which contribute significantly to the high hardness and melting points of these compounds. DFT calculations have also been employed to understand the electronic structure of paramagnetic states in nickel-containing enzymes, which can provide analogous insights into the local electronic environment in Ni-B alloys. rsc.org Furthermore, DFT has been used to study the catalytic properties of nickel single atoms supported on boron nitride, highlighting the role of the local electronic structure in chemical reactions. rsc.org

CALPHAD-Based Thermodynamic Modeling of Multi-Component Ni-B Systems

The CALPHAD (Calculation of Phase Diagrams) approach is a powerful computational tool for developing thermodynamic databases and predicting phase equilibria in multi-component systems. nist.gov This methodology integrates experimental data with theoretical calculations, such as those from DFT, to create robust thermodynamic models. nist.gov These models are essential for predicting phase diagrams, solidification paths, and the formation of various phases under different conditions.

For Ni-B systems, CALPHAD has been instrumental in creating databases that can be used for alloy design and process optimization. nist.govrwth-aachen.denist.gov This approach allows for the extrapolation of thermodynamic properties from binary and ternary systems to more complex, higher-order alloys, which is crucial for the development of commercial materials. nist.gov The integration of CALPHAD with phase-field models enables the simulation of microstructure evolution during processes like additive manufacturing. nih.gov

Phase-Field and Monte Carlo Simulations for Microstructural Evolution

Phase-field and Monte Carlo simulations are mesoscale modeling techniques used to study the evolution of microstructures in materials over time. These methods bridge the gap between atomic-scale phenomena and macroscopic material properties.

The phase-field method is a powerful technique for simulating complex microstructural changes, such as solidification and solid-state phase transformations. researchgate.net It has been applied to simulate the solidification microstructures in nickel-based alloys during processes like laser powder bed fusion, capturing the formation of dendritic and cellular structures. mdpi.com By coupling phase-field models with CALPHAD databases, it is possible to simulate microstructure evolution in multi-component systems with greater accuracy. mdpi.commdpi.commdpi.com These simulations are vital for understanding and controlling the microstructure of additively manufactured components. frontiersin.org

Monte Carlo simulations are probabilistic methods that can be used to model various phenomena, including grain growth, phase separation, and the effects of implantation and doping. For instance, Monte Carlo simulations have been used to study boron profiles in as-implanted silicon thin films, which can be analogous to understanding boron distribution in nickel-based systems. toile-libre.org

Atomistic Simulations of Deformation and Fracture Mechanisms

Atomistic simulations, particularly molecular dynamics (MD), provide a powerful lens to investigate the mechanical behavior of materials at the atomic level. These simulations offer detailed insights into the mechanisms of plastic deformation, fracture, and the role of microstructural features.

In the context of Ni-B alloys, MD simulations can be used to study the motion of dislocations, which are the primary carriers of plastic deformation in crystalline materials. Simulations have been used to investigate the strengthening mechanisms in nickel-based superalloys by observing the interaction of dislocations with precipitate phases. mdpi.comresearchgate.net The deformation behavior of the constituent phases, such as the γ' phase (Ni3Al), has been a subject of detailed MD studies. bohrium.com

Future Directions and Research Challenges for Boron Nickel Alloys

Development of Next-Generation Synthesis and Processing Techniques

The synthesis and processing of B-Ni alloys are critical determinants of their final properties. While conventional methods like casting and powder metallurgy are well-established, future efforts will be directed towards more advanced techniques that offer greater control over microstructure and composition.

High-energy ball milling is a mechanical alloying technique used to produce nanocrystalline or amorphous B-Ni alloy powders. metu.edu.tr This method involves repeated fracturing and cold welding of powder particles in a high-energy mill. Research has shown that milling time significantly influences the resulting phases and particle size. For instance, in Ni80B20 and Ni60B40 compositions, intermetallic compounds such as Ni3B and Ni2B begin to form after extended milling times (e.g., 40-60 hours), with the crystallite size decreasing as milling progresses. metu.edu.tr

Additive manufacturing, or 3D printing, presents a transformative approach for fabricating complex B-Ni components. Laser wire deposition, a form of direct energy deposition, has been used to create modified Alloy 625 with boron additions. liburdiautomation.com This technique allows for layer-by-layer construction, offering the potential to create intricate geometries and functionally graded materials. However, challenges remain in controlling the solidification behavior, grain morphology, and the formation of secondary phases during the rapid heating and cooling cycles inherent to the process. liburdiautomation.com

Another area of interest is the development of advanced coating technologies. Electroless nickel-boron coatings are known for their high hardness and wear resistance. mdpi.com Future research will likely focus on refining the deposition process to enhance coating properties, such as by controlling the boron concentration to tailor the structure from crystalline to amorphous. mdpi.com Additionally, incorporating hard ceramic particles into Ni-B based coatings, such as NiCrBSi, can significantly improve their wear resistance for demanding applications. researchgate.net

In-Situ Characterization of Dynamic Microstructural Processes

A fundamental understanding of how the microstructure of B-Ni alloys evolves under operational conditions, such as high temperatures and stress, is crucial for predicting their performance and lifespan. In-situ characterization techniques, which allow for real-time observation of these dynamic processes, are indispensable tools for future research.

High-temperature in-situ deformation experiments within an electron microscope can provide direct insights into the role of boron in strengthening grain boundaries in nickel-based superalloys. researchmatters.in By observing the interaction of dislocations with grain boundaries and the behavior of boride precipitates under load at elevated temperatures, researchers can elucidate the precise mechanisms responsible for improved creep resistance and fracture toughness. researchmatters.in

Advanced microscopy techniques are vital for this research. Field emission gun scanning electron microscopy (FEG-SEM) and transmission electron microscopy (TEM) coupled with energy-dispersive X-ray spectroscopy (EDS) enable detailed analysis of the alloy's microstructure and elemental distribution. researchmatters.in These tools have been instrumental in identifying the presence of nano-sized boride particles at grain boundaries and a compositional gradient within them, which are believed to enhance the alloy's mechanical performance. researchmatters.in

Future studies will likely involve the use of synchrotron X-ray diffraction and neutron diffraction to probe the phase transformations, strain evolution, and defect structures within B-Ni alloys during thermal and mechanical loading. These techniques provide bulk information that complements the localized view offered by electron microscopy.

Integrated Computational Materials Engineering (ICME) for Predictive Design

Integrated Computational Materials Engineering (ICME) is a paradigm that links materials models across different length and time scales to accelerate the design and development of new materials. dierk-raabe.comtamu.edu By integrating computational tools with experimental data, ICME aims to provide a quantitative, predictive understanding of the relationships between processing, structure, properties, and performance. dierk-raabe.com

For B-Ni alloys, the CALPHAD (Calculation of Phase Diagrams) method is a cornerstone of the ICME approach. researchgate.netcambridge.org CALPHAD databases provide fundamental thermodynamic and kinetic information, such as phase diagrams and diffusion coefficients, which are essential for predicting phase stability and microstructural evolution during processing and service. researchgate.net This information can be used to design new alloy compositions with desired phase constituents and to optimize heat treatment schedules. cambridge.org

The ICME framework for B-Ni alloys would involve a multi-scale modeling approach:

Atomistic simulations , such as Density Functional Theory (DFT), can be used to understand the fundamental interactions between boron and nickel atoms, including their effects on bonding, phase stability, and defect energies.

Phase-field models can simulate the evolution of complex microstructures, such as the formation of boride precipitates and the growth of different grains.

Crystal plasticity models can predict the mechanical behavior of the alloy based on its microstructure, taking into account the effects of different phases and grain orientations. mpie.de

Finite element analysis (FEA) can then be used to predict the performance of a component made from the designed alloy under realistic service conditions.

Case studies in the aerospace and automotive industries have already demonstrated the power of ICME in reducing development time and costs for new alloys. tamu.edu A key challenge for the broader adoption of ICME for B-Ni alloys is the development and validation of robust models and the creation of comprehensive materials databases. researchgate.net

Exploration of Novel Multicomponent Boron-Nickel-Based Systems and Emerging Functionalities

While the binary Ni-B system and boron additions to existing nickel-based superalloys have been the primary focus of research, there is a vast and largely unexplored compositional space in multicomponent B-Ni-based systems. The addition of a third, fourth, or even more elements can lead to the formation of new phases and microstructures with unique and potentially superior properties.

Recent research has begun to explore the effects of adding elements like cobalt (Co), iron (Fe), and titanium (Ti) to create complex L12-structured alloys. frontiersin.org For example, a multicomponent Ni43.9Co22.4Fe8.8Al10.7Ti11.7B2.5 alloy exhibited an excellent combination of high yield strength (over 1 GPa) and significant tensile elongation (up to 28%). frontiersin.org This remarkable performance was attributed to the co-segregation of boron, iron, and cobalt to the grain boundaries, which altered the local atomic ordering. frontiersin.org

The design of high-entropy alloys (HEAs), which contain multiple principal elements in near-equiatomic concentrations, offers another exciting avenue for exploration. The introduction of boron into Fe-Mn-Co-Cr-Ni based HEAs can lead to the formation of various boride phases, which can significantly influence the mechanical properties. nih.gov Thermodynamic modeling, such as the use of pseudo-binary phase diagrams, can guide the design of these complex alloys by predicting the stable phases as a function of boron content and temperature. nih.gov

Beyond structural applications, the unique electronic and chemical properties of B-Ni compounds suggest potential for novel functionalities. For example, nickel borides are being investigated for their catalytic activity, particularly in hydrogen generation from chemical hydrides like ammonia (B1221849) borane (B79455). jst.go.jp The amorphous structure of some Ni-B alloys appears to be particularly effective for catalysis. jst.go.jp Further research into the synthesis and characterization of B-Ni based nanoalloys could unlock new applications in catalysis and other functional areas. metu.edu.tr

Q & A

Q. What experimental methods are recommended for characterizing the microstructure of B,Ni nonbase alloys?

To analyze the microstructure of B,Ni alloys, combine Transmission Electron Microscopy (TEM) for atomic-scale resolution of defects/amorphous phases and Raman spectroscopy to identify stress-induced structural changes (e.g., boron segregation or bond distortion). For example, TEM has been used to observe amorphous bands in boron carbide under indentation , while Raman maps spatial distribution of amorphous phases in boron-rich systems . In Ni–W/B nanocomposites, TEM reveals boron nanoparticle dispersion within the alloy matrix .

Q. How can researchers optimize the synthesis of B,Ni alloys via electrodeposition?

Key parameters in pulse electrodeposition include:

  • Current density (affects deposition rate and boron incorporation).
  • Pulse duration/interval (controls nucleation and grain size).
  • Boron precursor concentration (directly influences boron content in the alloy).
    For Ni–W/B coatings, systematic variation of these parameters improves hardness and wear resistance . Use Energy-Dispersive X-Ray Spectroscopy (EDS) to validate boron distribution.

Q. What standardized protocols exist for measuring mechanical properties of B,Ni alloys?

  • Nanoindentation : Quantifies hardness and elastic modulus, critical for evaluating boron’s role in strengthening .
  • Wear testing (e.g., pin-on-disk): Assesses tribological performance, particularly for coatings .
  • Compression/tensile testing : Reveals ductility and fracture mechanisms. Cross-reference results with TEM to correlate mechanical behavior with microstructural features .

Advanced Research Questions

Q. How do phase transformation mechanisms in B,Ni alloys differ under thermal vs. mechanical stress?

Under thermal stress , phase transitions (e.g., boride formation) depend on boron diffusion kinetics, which can be studied via in-situ X-Ray Diffraction (XRD) during annealing. Under mechanical stress , dislocation-driven amorphization (observed in boron carbide ) may occur in B,Ni systems. Use high-resolution TEM to track dislocation-icosahedral boron interactions and molecular dynamics simulations to model stress distribution.

Q. What causes discrepancies in reported mechanical properties of B,Ni alloys across studies?

Contradictions arise from:

  • Synthesis variability : Differences in electrodeposition parameters (e.g., pH, temperature) .
  • Measurement techniques : Non-standardized indentation protocols or load ranges.
  • Microstructural heterogeneity : Localized boron clustering or porosity.
    Solution : Conduct cross-lab comparative studies using identical synthesis and testing protocols, as recommended for boron-rich ceramics .

Q. How can researchers design experiments to isolate boron’s role in alloy performance?

  • Controlled doping : Synthesize alloys with incremental boron content (0–10 wt%) and compare properties.
  • Isotopic labeling : Use ¹⁰B/¹¹B isotopes in neutron scattering experiments to track boron diffusion paths .
  • Ab initio modeling : Predict boron’s electronic interactions with Ni matrices to guide experimental validation .

Data Contradiction Analysis

Q. How to resolve conflicting data on boron’s solubility limits in Ni-based alloys?

Conflicting solubility values may stem from:

  • Measurement techniques : EDS vs. Wavelength-Dispersive Spectroscopy (WDS) sensitivity differences.
  • Processing conditions : Rapid cooling (e.g., laser melting) vs. slow annealing alters equilibrium solubility.
    Recommended approach : Use Atom Probe Tomography (APT) for nanoscale boron distribution mapping and correlate with differential scanning calorimetry (DSC) to identify phase boundaries .

Methodological Tables

Q. Table 1. Key Parameters for Pulse Electrodeposition of Ni–W/B Coatings

ParameterOptimal RangeImpact on PropertiesReference
Current density10–50 mA/cm²Higher density → finer grains
Boron concentration2–8 g/L>5 g/L → improved wear resistance
Pulse frequency100–500 HzLower frequency → thicker coatings

Q. Table 2. Techniques for Detecting Amorphous Phases in B,Ni Alloys

TechniqueApplicationLimitations
TEMDirect imaging of amorphous bandsSample preparation complexity
Raman spectroscopyMaps spatial distribution of phasesLimited to surface analysis
XRDIdentifies long-range order lossInsensitive to short-range disorder

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